Cas no 2137592-74-4 (3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: 3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 2137592-74-4
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 6442559
• PubChem ID: 165475476
• Update Time: 2025-05-20

3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
• 2137592-74-4
• EN300-1124567

• Inchi： 1S/C12H11NO5/c1-2-18-12(17)9-7-5-6(11(15)16)3-4-8(7)13-10(9)14/h3-5,9H,2H2,1H3,(H,13,14)(H,15,16)
• InChI Key： SQXJGIHCAPUEMD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NC2C=CC(C(=O)O)=CC1=2)=O)=O

Computed Properties

• Exact Mass: 249.06372245g/mol
• Monoisotopic Mass: 249.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid

3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid

The compound 3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No: 2137592-74-4) is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule features an indole ring system with substituents at positions 3 and 5, specifically an ethoxycarbonyl group and a carboxylic acid group, respectively. These functional groups contribute to the compound's reactivity, solubility, and potential for further chemical modifications.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents, antimicrobial compounds, and inhibitors of key enzymes involved in metabolic disorders. The ethoxycarbonyl group at position 3 introduces electron-donating properties, which can enhance the molecule's ability to interact with biological targets. Meanwhile, the carboxylic acid group at position 5 provides acidity and can serve as a site for further functionalization, such as esterification or amidation, to tailor the compound's properties for specific applications.

One of the most promising areas of research involving this compound is its potential as a precursor in the synthesis of more complex molecules. For instance, the carboxylic acid group can be converted into an active ester or amide, enabling the formation of bioisosteres or prodrugs with improved pharmacokinetic profiles. Additionally, the indole ring system itself is a scaffold for various bioactive molecules, making this compound a valuable building block in medicinal chemistry.

Recent advancements in synthetic methodologies have also made it possible to prepare this compound with higher yields and greater precision. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process. These innovations not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste and energy consumption.

In terms of biological activity, preliminary studies suggest that 3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid exhibits moderate inhibitory effects on certain kinases involved in cancer cell proliferation. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for further investigation in oncology research. Collaborative efforts between chemists and biologists are currently underway to explore its potential as a lead compound in drug development.

The structural flexibility of this compound also lends itself to applications beyond pharmacology. For example, its functional groups can be exploited in materials science for the development of novel polymers or sensors. The ethoxycarbonyl group, being an ester moiety, can participate in polymerization reactions to form biodegradable materials with tailored mechanical properties.

Another area of interest is the study of this compound's photophysical properties. The indole ring system is known to exhibit fluorescence under certain conditions, and modifications to the substituents can tune its emission wavelength and quantum yield. Such properties make it a potential candidate for use in optoelectronic devices or as a fluorescent probe in analytical chemistry.

Despite its promising potential, further research is required to fully elucidate the scope and limitations of 3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid. Ongoing studies aim to investigate its stability under physiological conditions, its pharmacokinetic profile in animal models, and its selectivity against off-target proteins. These investigations will provide critical insights into its suitability as a therapeutic agent or industrial material.

In conclusion, 3-(ethoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No: 2137592-74) represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel compounds with tailored properties for diverse applications.